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Compound of Interest

Compound Name: BDW-OH

Cat. No.: B15614157 Get Quote

This guide provides critical safety, handling, and disposal information for Sodium Hydroxide

(NaOH), a common laboratory reagent. Adherence to these protocols is essential for ensuring

the safety of researchers, scientists, and drug development professionals.

Sodium hydroxide is a corrosive material that can cause severe burns to the eyes, skin, and

mucous membranes.[1][2][3] Inhalation can lead to irritation of the respiratory tract, while

ingestion can cause severe damage to the gastrointestinal tract.[3]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the last lines of defense against exposure.[4] The

following table summarizes the required PPE for handling Sodium Hydroxide.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may

also be required.

OSHA 29 CFR 1910.133,

EN166[1]

Skin/Body

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or protective clothing.

EN 374

Respiratory

A NIOSH/MSHA-approved

respirator if exposure limits are

exceeded or if dusts or

aerosols are generated.

OSHA 29 CFR 1910.134, EN

149[1]

Emergency First Aid Procedures
Immediate action is crucial in the event of exposure to Sodium Hydroxide.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, also under the eyelids.

Seek immediate medical attention.[1][3]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[1]

[3]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Drink copious amounts of water. Seek

immediate medical attention.[1][2]
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Operational and Disposal Plans
Handling and Storage Procedures
Handling:

Always handle Sodium Hydroxide in a well-ventilated area.[2]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust or mists.[2]

Wear appropriate personal protective equipment.[2]

Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store in a corrosives area.[1]

Keep away from incompatible materials such as acids, metals, and halocarbons.[1]

Spill and Disposal Plan
Spill Response:

Evacuate the area and keep people away from and upwind of the spill.[1]

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or scoop up the material and place it into a suitable, closed

container for disposal. Avoid generating dust.

For liquid spills, soak up with inert absorbent material (e.g., sand, earth) and place in a

suitable, closed container for disposal.[1]

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains.

In Ohio, hazardous waste disposal is overseen by the Division of Environmental Response

and Revitalization (DERR).[6] For specific local guidance, contact your county's solid waste

management district.[7]

Experimental Workflow for Handling Sodium
Hydroxide
The following diagram illustrates the standard workflow for safely handling Sodium Hydroxide in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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